Cas no 1073427-74-3 (3-(2-bromo-5-fluorophenoxy)propan-1-amine)

• Product Name: 3-(2-bromo-5-fluorophenoxy)propan-1-amine
• CAS No: 1073427-74-3
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 5776565
• PubChem ID: 68513775
• Update Time: 2025-06-08

3-(2-bromo-5-fluorophenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-fluorophenoxy)propan-1-amine
• AKOS020110102
• SCHEMBL3105565
• EN300-1915071
• 1073427-74-3

• Inchi： 1S/C9H11BrFNO/c10-8-3-2-7(11)6-9(8)13-5-1-4-12/h2-3,6H,1,4-5,12H2
• InChI Key： QJRFHUROSRXKJJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OCCCN)F

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-bromo-5-fluorophenoxy)propan-1-amine

Introduction to 3-(2-bromo-5-fluorophenoxy)propan-1-amine (CAS No. 1073427-74-3)

3-(2-bromo-5-fluorophenoxy)propan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1073427-74-3, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound consists of a propylamine moiety linked to a phenoxy group, which is further substituted with bromine and fluorine atoms at the 2nd and 5th positions of the aromatic ring, respectively. Such structural features contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

The synthesis of 3-(2-bromo-5-fluorophenoxy)propan-1-amine involves multi-step organic reactions, typically starting from commercially available precursors such as 2-bromo-5-fluorophenol and propanal. The introduction of the phenoxy group is achieved through nucleophilic aromatic substitution (SNAr), where the hydroxyl group of 2-bromo-5-fluorophenol is displaced by an amine nucleophile. This reaction is often catalyzed by a base such as potassium carbonate or sodium hydride, ensuring high yield and selectivity. The subsequent functionalization of the propyl chain with an amine group further enhances the compound's versatility in drug design.

In recent years, 3-(2-bromo-5-fluorophenoxy)propan-1-amine has been explored as a key intermediate in the synthesis of various bioactive molecules. Its structural motif is particularly relevant in the development of kinase inhibitors, which play a crucial role in targeting cancer and inflammatory diseases. The bromo and fluoro substituents on the aromatic ring not only enhance lipophilicity but also modulate binding interactions with biological targets. This has led to several studies investigating its derivatives as potential therapeutic candidates.

One notable application of 3-(2-bromo-5-fluorophenoxy)propan-1-amine is in the design of tyrosine kinase inhibitors (TKIs). Tyrosine kinases are enzymes involved in signal transduction pathways that regulate cell growth, differentiation, and survival. Dysregulation of these pathways is often associated with cancer, making TKIs a cornerstone in oncology drug development. Researchers have demonstrated that derivatives of this compound can selectively inhibit specific tyrosine kinases by binding to their ATP-binding pockets. The presence of both bromine and fluorine atoms allows for fine-tuning of binding affinity and selectivity, which are critical factors in drug design.

Furthermore, 3-(2-bromo-5-fluorophenoxy)propan-1-amine has been investigated for its potential in anti-inflammatory therapies. Inflammatory processes are mediated by various signaling pathways, many of which involve tyrosine kinases and other enzymes that can be modulated by small molecule inhibitors. Preclinical studies have shown that certain derivatives of this compound exhibit anti-inflammatory effects by inhibiting key inflammatory mediators. These findings highlight the compound's broad therapeutic potential beyond oncology.

The pharmacokinetic properties of 3-(2-bromo-5-fluorophenoxy)propan-1-amine are also subjects of interest. The presence of both bromine and fluorine substituents can influence metabolic stability, solubility, and distribution within the body. Advanced computational methods such as molecular docking and pharmacokinetic modeling are employed to predict how this compound behaves in vivo. These studies help optimize its pharmacological profile, ensuring better efficacy and reduced side effects.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 3-(2-bromo-5-fluorophenoxy)propan-1-amine for research purposes. Continuous flow chemistry, for instance, has enabled more efficient and scalable synthesis compared to traditional batch processes. This approach not only improves yield but also reduces waste generation, aligning with green chemistry principles. Such innovations are crucial for facilitating further exploration into its applications.

The role of 3-(2-bromo-5-fluorophenoxy)propan-1-amine in drug discovery continues to expand as new research emerges. Its unique structural features make it a versatile scaffold for designing molecules with tailored biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to novel therapeutic agents that address unmet medical needs.

In conclusion, 3-(2-bromo-5-fluorophenoxy)propan-1-amine (CAS No. 1073427-74-3) represents a promising compound in pharmaceutical chemistry with diverse applications ranging from oncology to anti-inflammatory therapies. Its structural complexity and functional versatility make it an invaluable tool for medicinal chemists seeking to develop next-generation drugs.